Cas no 2225154-35-6 ((2-(furan-3-yl)pyrimidin-5-yl)boronic acid)

• Product Name: (2-(furan-3-yl)pyrimidin-5-yl)boronic acid
• CAS No: 2225154-35-6
• MF: C₈H₇BN₂O₃
• MW: 189.96
• CID: 5143973
• PubChem ID: 49758765
• Update Time: 2025-05-23

(2-(furan-3-yl)pyrimidin-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-(furan-3-yl)pyrimidin-5-yl)boronic acid
• AKOS015941667
• SCHEMBL2560913
• 2225154-35-6

• Inchi： 1S/C8H7BN2O3/c12-9(13)7-3-10-8(11-4-7)6-1-2-14-5-6/h1-5,12-13H
• InChI Key： XUBVSFQLLMCPBN-UHFFFAOYSA-N
• SMILES： C1(C2C=COC=2)=NC=C(B(O)O)C=N1

Computed Properties

• Exact Mass: 190.0549723g/mol
• Monoisotopic Mass: 190.0549723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.4Ų

Additional information on (2-(furan-3-yl)pyrimidin-5-yl)boronic acid

Introduction to (2-(furan-3-yl)pyrimidin-5-yl)boronic Acid (CAS No. 2225154-35-6)

(2-(furan-3-yl)pyrimidin-5-yl)boronic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. With the CAS number 2225154-35-6, this boronic acid derivative is characterized by its unique structural and functional properties, making it a valuable intermediate in the synthesis of various bioactive molecules. This article provides an in-depth exploration of this compound, its applications, and its relevance to contemporary research advancements.

The compound’s structure consists of a pyrimidine ring linked to a furan moiety through a boronic acid functional group. The presence of the boronic acid moiety enhances its reactivity, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling, which is widely used in the synthesis of complex organic molecules. The pyrimidine ring, a heterocyclic aromatic compound, is known for its biological significance and is a common scaffold in many pharmaceuticals.

(2-(furan-3-yl)pyrimidin-5-yl)boronic acid finds extensive applications in medicinal chemistry due to its ability to serve as a key intermediate in the development of novel therapeutic agents. One of the most notable areas of application is in the synthesis of antiviral and anticancer drugs. The pyrimidine core is frequently found in nucleoside analogs, which are crucial for inhibiting viral replication and targeting cancer cell proliferation.

Recent research has highlighted the potential of this compound in developing next-generation antiviral drugs. The combination of the furan and pyrimidine rings provides a versatile platform for designing molecules that can interact with viral enzymes and disrupt their function. For instance, studies have demonstrated its utility in creating inhibitors for enzymes such as reverse transcriptase, which is essential for HIV replication. The boronic acid group further enhances its pharmacological properties by allowing for selective binding to target proteins.

In addition to its antiviral applications, (2-(furan-3-yl)pyrimidin-5-yl)boronic acid has shown promise in the development of anticancer agents. The pyrimidine scaffold is particularly relevant in this context, as it mimics natural nucleobases and can interfere with DNA replication and repair mechanisms in cancer cells. Researchers have been exploring its derivatives as potential kinase inhibitors, which are critical for regulating cell growth and survival.

The compound’s reactivity also makes it valuable in materials science and nanotechnology. Boronic acids are known for their ability to form stable complexes with various metals, leading to applications in catalysis and sensing technologies. The unique structural features of (2-(furan-3-yl)pyrimidin-5-yl)boronic acid enable it to participate in multiple coordination interactions, making it a suitable candidate for designing advanced materials with tailored properties.

Advances in synthetic methodologies have further expanded the utility of this compound. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production processes. These innovations have not only improved the availability of (2-(furan-3-yl)pyrimidin-5-yl)boronic acid but also facilitated its integration into complex synthetic routes.

The role of computational chemistry has been instrumental in understanding the reactivity and pharmacological properties of this compound. Molecular modeling studies have provided insights into how it interacts with biological targets, guiding the design of more effective derivatives. These computational approaches have become indispensable tools in drug discovery pipelines, allowing researchers to predict and optimize the properties of new molecules.

In conclusion, (2-(furan-3-yl)pyrimidin-5-yl)boronic acid (CAS No. 2225154-35-6) is a multifaceted compound with significant potential across various fields of research. Its unique structure and reactivity make it a valuable intermediate in pharmaceutical synthesis, particularly for antiviral and anticancer drugs. Ongoing research continues to uncover new applications and refine synthetic strategies, ensuring its continued relevance in advancing chemical and medicinal sciences.